![molecular formula C10H12Cl2N2 B1466500 1-[(3,4-Dichlorophenyl)methyl]azetidin-3-amine CAS No. 1478141-84-2](/img/structure/B1466500.png)
1-[(3,4-Dichlorophenyl)methyl]azetidin-3-amine
Overview
Description
1-(3,4-Dichlorophenyl)methylazetidin-3-amine (DCPA) is an organic compound with a wide range of applications in the field of organic chemistry. It is a versatile building block for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other chemicals. DCPA is a cyclic amine that can be used as a starting material for the preparation of many heterocyclic compounds. It is also a useful intermediate for the synthesis of pharmaceuticals and agrochemicals.
Scientific Research Applications
1-[(3,4-Dichlorophenyl)methyl]azetidin-3-amine is used as a starting material for the synthesis of a wide range of heterocyclic compounds, including pharmaceuticals, agrochemicals, and other chemicals. It is also used as an intermediate for the synthesis of various compounds, including antibiotics, antifungal agents, and anti-inflammatory agents. This compound has also been used in the synthesis of various heterocyclic compounds, such as pyrimidines, quinolines, and indoles.
Mechanism of Action
1-[(3,4-Dichlorophenyl)methyl]azetidin-3-amine is an organic compound with a wide range of applications in the field of organic chemistry. It is a versatile building block for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other chemicals. This compound is a cyclic amine that can be used as a starting material for the preparation of many heterocyclic compounds. Its mechanism of action involves the formation of a cyclic intermediate, which is then attacked by an electrophile. This reaction leads to the formation of a new carbon-nitrogen bond, which is then further reacted with a nucleophile to form the desired product.
Biochemical and Physiological Effects
This compound is a cyclic amine with a wide range of applications in the field of organic chemistry. It can be used as a starting material for the synthesis of various heterocyclic compounds, including pharmaceuticals, agrochemicals, and other chemicals. This compound has been found to have various biochemical and physiological effects, including the inhibition of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This compound has also been found to have anti-inflammatory, anti-fungal, and anti-bacterial properties.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[(3,4-Dichlorophenyl)methyl]azetidin-3-amine in laboratory experiments include its availability, low cost, and ease of synthesis. This compound is a versatile building block for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other chemicals. It is also a useful intermediate for the synthesis of pharmaceuticals and agrochemicals. The main limitation of this compound is its instability in the presence of light and oxygen, which can lead to the formation of toxic products.
Future Directions
For the use of 1-[(3,4-Dichlorophenyl)methyl]azetidin-3-amine include the development of novel synthetic routes for the preparation of heterocyclic compounds, the development of new methods for the synthesis of pharmaceuticals and agrochemicals, and the development of new methods for the synthesis of bioactive molecules. Additionally, this compound can be used as a starting material for the synthesis of various heterocyclic compounds, such as pyrimidines, quinolines, and indoles. Finally, this compound can be used as an intermediate for the synthesis of various compounds, including antibiotics, antifungal agents, and anti-inflammatory agents.
properties
IUPAC Name |
1-[(3,4-dichlorophenyl)methyl]azetidin-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12Cl2N2/c11-9-2-1-7(3-10(9)12)4-14-5-8(13)6-14/h1-3,8H,4-6,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SACUPCXFTPXJLZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1CC2=CC(=C(C=C2)Cl)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.